(6-Methylquinolin-3-yl)methyl 5-amino-1-cyclopropylpyrazole-4-carboxylate

• IUPAC Name: (6-methylquinolin-3-yl)methyl 5-amino-1-cyclopropylpyrazole-4-carboxylate
• InChI: InChI=1S/C18H18N4O2/c1-11-2-5-16-13(6-11)7-12(8-20-16)10-24-18(23)15-9-21-22(17(15)19)14-3-4-14/h2,5-9,14H,3-4,10,19H2,1H3
• InChI Key: YCUNQKRDWMXEFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CN=C2C=C1)COC(=O)C3=C(N(N=C3)C4CC4)N
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas including medicine, food, catalysts, dyes, materials, refineries, and electronics. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

Chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects. For example, Desai et al. synthesized a novel class of compounds using 2-chloro-6-methylquinoline-3-carbaldehyde and isonicotinohydrazide as starting materials.

Molecular Structure Analysis

Quinolines, containing a nitrogen group, exhibit important biological activities. The activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound depend on its structure. For example, (6-methylquinolin-3-yl)methanol has a molecular weight of 173.21 and a melting point of 86-88°C.

Mechanism of Action

The mechanism of action of quinoline derivatives is often related to their ability to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For example, (6-methylquinolin-3-yl)methanol has hazard statements H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions in the field of quinoline derivatives involve the synthesis and investigation of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity. There is a need to discover novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects.